2-Amino-4,5-dihydro-4-oxo-7-(3-thienylmethyl)-3H-pyrrolo[3,2-d]pyrimidine-6-diazonium chloride

• CAS No.: 163217-79-6
• Molecular Formula: C11H9ClN6OS
• Molecular Weight: 308.75 g/mol
• IUPAC Name: 2-amino-4-oxo-7-(thiophen-3-ylmethyl)-3,5-dihydropyrrolo[3,2-d]pyrimidine-6-diazonium;chloride
• InChI: InChI=1S/C11H8N6OS.ClH/c12-11-15-7-6(3-5-1-2-19-4-5)9(17-13)14-8(7)10(18)16-11;/h1-2,4,13H,3H2,(H2,12,16,18);1H
• InChI Key: XBQAXQQNUJIJSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1CC2=C(NC3=C2N=C(NC3=O)N)[N+]#N.[Cl-]

Description

2-Amino-4,5-dihydro-4-oxo-7-(3-thienylmethyl)-3H-pyrrolo[3,2-d]pyrimidine-6-diazonium chloride is a useful research compound. Its molecular formula is C11H9ClN6OS and its molecular weight is 308.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charged 23.4 kg (74.1 mol) of 2,6-diamino-3,5-dihydro-7-(3-thienylmethyl)-4H-pyrrolo[3,2-d]pyrimidin-4-one, hydrochloride, monohydrate (U.S. Pat. No. 4,923,872), 240 L water and 14.9 kg (147.1 mol) 36% hydrochloric acid to a nitrogen-purged 800 L reactor. The resulting slurry is cooled to 0° C. A solution of 7.9 kg (114.5 mol) sodium nitrite in 20 L water is added to the slurry over 40 minutes. The reaction mixture is heated to 20° C. and held at that temperature for 1.3 hours. The product is collected and washed with 90 n water yielding 63.5 kg of the title compound as a water wet cake.